Ticarcillin disodium salt

Specification

• CAS No.: 29457-07-6
• Molecular Formula: C15H16N2NaO6S2
• Molecular Weight: 407.4 g/mol
• IUPAC Name: disodium;(2S,5R,6R)-6-[[(2R)-2-carboxy-2-thiophen-3-ylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Standard InChI: InChI=1S/C15H16N2O6S2.Na/c1-15(2)9(14(22)23)17-11(19)8(12(17)25-15)16-10(18)7(13(20)21)6-3-4-24-5-6;/h3-5,7-9,12H,1-2H3,(H,16,18)(H,20,21)(H,22,23);/t7-,8-,9+,12-;/m1./s1
• Standard InChI Key: GOPQWXUCPMVVFP-GHRKWLBTSA-N
• Isomeric SMILES: CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)[C@@H](C3=CSC=C3)C(=O)O)C(=O)O)C.[Na]
• SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CSC=C3)C(=O)[O-])C(=O)[O-])C.[Na+].[Na+]
• Canonical SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CSC=C3)C(=O)O)C(=O)O)C.[Na]

Introduction

Chemical Properties and Structure

Physical and Chemical Characteristics

Ticarcillin disodium salt exists as a white or yellowish crystalline powder that is readily soluble in water, making it suitable for parenteral administration. The compound has specific physical and chemical properties that contribute to its stability and efficacy as an antibiotic.

Table 1: Key Physical and Chemical Properties of Ticarcillin Disodium Salt

Property	Value
Chemical Formula	C₁₅H₁₄N₂Na₂O₆S₂
Molecular Weight	428.39 g/mol
CAS Number	4697-14-7
Physical State	White or yellowish crystalline powder
Solubility	Water soluble
Storage Recommendation	4°C
Optical Rotation	+172° to +187°

The disodium salt form enhances the water solubility of ticarcillin, facilitating its formulation for intravenous administration in clinical settings. This property is crucial for achieving adequate bioavailability when treating systemic infections.

Structural Features

The chemical structure of ticarcillin disodium salt incorporates several key functional groups that contribute to its antimicrobial activity. It contains a beta-lactam ring, which is essential for its mechanism of action against bacteria. Additionally, the structure includes a thiophene ring and a carboxylic acid group, which further enhance its antibacterial properties. The presence of two sodium ions in the salt form improves the compound's water solubility and stability.

Mechanism of Action

Inhibition of Cell Wall Synthesis

Ticarcillin disodium salt exerts its antibacterial effect by inhibiting the synthesis of peptidoglycan, which is a critical component of bacterial cell walls. As a beta-lactam antibiotic, it targets penicillin-binding proteins (PBPs) involved in the cross-linking of peptidoglycan chains during cell wall formation. By binding to these proteins, ticarcillin prevents the final transpeptidation step in peptidoglycan synthesis, compromising the structural integrity of the bacterial cell wall.

Effect on Bacterial Cells

The disruption of cell wall synthesis leads to several consequences for bacterial cells. Without a properly formed cell wall, bacteria become susceptible to osmotic pressure differences between their cytoplasm and the extracellular environment. This ultimately results in cell lysis and bacterial death. This bactericidal mechanism makes ticarcillin disodium salt particularly effective against actively growing and dividing bacteria, which are actively synthesizing new cell wall material.

Spectrum of Activity

Effectiveness Against Gram-negative Bacteria

Ticarcillin disodium salt demonstrates broad-spectrum activity, but is particularly effective against gram-negative bacteria. Its enhanced spectrum of activity compared to earlier penicillins makes it valuable for treating infections caused by a variety of bacterial pathogens. The compound's ability to penetrate the outer membrane of gram-negative bacteria contributes to its effectiveness against these organisms.

Specific Bacterial Targets

Ticarcillin disodium salt shows notable efficacy against specific bacterial species, especially problematic gram-negative pathogens.

Table 2: Bacterial Species Susceptible to Ticarcillin Disodium Salt

Bacterial Species	Notes
Pseudomonas aeruginosa	Particularly effective; used in clinical settings for treating infections
Stenotrophomonas maltophilia	Demonstrates susceptibility
Various gram-positive bacteria	Shows activity, though less potent than against gram-negatives

The effectiveness of ticarcillin against Pseudomonas aeruginosa is particularly significant, as this organism is known for its intrinsic resistance to many antibiotics and its role in serious healthcare-associated infections. This makes ticarcillin disodium salt a valuable option for treating infections caused by this challenging pathogen.

Pharmacokinetics

Absorption and Distribution

After intravenous administration, ticarcillin disodium salt reaches peak serum concentrations immediately following completion of the infusion. When administered as part of Timentin (ticarcillin disodium and clavulanate potassium), a mean peak serum level of approximately 324 mcg/mL of ticarcillin is achieved. The rapid distribution allows for quick attainment of therapeutic concentrations at infection sites.

Metabolism and Elimination

Ticarcillin disodium salt has a relatively short half-life in the body. In healthy volunteers, the mean serum half-life is approximately 1.1 hours. This relatively rapid elimination necessitates frequent dosing to maintain therapeutic concentrations. The compound is primarily excreted via the kidneys, which has implications for dosing in patients with impaired renal function.

Special Populations

The pharmacokinetics of ticarcillin disodium salt vary significantly across different patient populations, particularly based on age and renal function.

Table 3: Pharmacokinetic Parameters in Different Patient Populations

Population	Half-life	Other Parameters
Healthy adults	1.1 hours	-
Neonates	4.4 hours	-
Infants and children	1.0 hour	Area under curve (AUC): 339 mcg- hr/mL
Patients with renal failure	~13 hours	Requires dosage adjustment in severe renal impairment

The extended half-life in neonates (4.4 hours) compared to adults and older children has important implications for dosing in this vulnerable population. Similarly, the significantly prolonged half-life in patients with renal failure (approximately 13 hours) necessitates careful dose adjustment to prevent drug accumulation and potential toxicity.

Clinical Applications

Treatment of Infections

Ticarcillin disodium salt is commonly used in clinical settings for treating various infections, particularly those caused by gram-negative bacteria. Its broad-spectrum activity makes it suitable for treating infections in multiple body sites, including respiratory tract infections, urinary tract infections, skin and soft tissue infections, and systemic infections. The compound's effectiveness against Pseudomonas aeruginosa makes it especially valuable for treating infections caused by this opportunistic pathogen.

Combination Therapy

One of the significant applications of ticarcillin disodium salt is in combination therapy with other antibiotics to enhance efficacy and overcome bacterial resistance. For example, it is often formulated with clavulanate potassium (as in Timentin), which is a beta-lactamase inhibitor that protects ticarcillin from degradation by bacterial beta-lactamase enzymes. This combination extends the spectrum of activity and improves efficacy against resistant strains.

Veterinary Applications

Beyond human medicine, ticarcillin disodium salt has important applications in veterinary practice. It is used to treat bacterial infections in various animal species, contributing to the health and well-being of both livestock and companion animals. The principles of its use in veterinary medicine parallel those in human medicine, though dosing and specific indications may vary by species.

Research and Laboratory Uses

Ticarcillin disodium salt serves as a crucial component in the research and development of new broad-spectrum antibiotics, particularly those targeting gram-negative bacteria. Researchers use it as a reference compound when developing new beta-lactam antibiotics or when studying mechanisms to overcome bacterial resistance. Understanding the structure-activity relationships of ticarcillin helps inform the design of novel antimicrobial agents with improved properties.

Bacterial Resistance Studies

The compound is utilized in laboratory studies to understand bacterial resistance mechanisms, providing valuable insights for developing new therapeutic strategies. By studying how bacteria develop resistance to ticarcillin, researchers can identify novel approaches to overcome antimicrobial resistance, which is a growing global health concern. This research contributes to the broader field of antimicrobial stewardship and the development of new treatment paradigms.

Marker Gene Testing

In molecular biology and genetic engineering, ticarcillin disodium salt serves as an alternative to ampicillin for testing the presence of marker genes in bacteria. It offers an advantage over ampicillin by preventing the appearance of satellite colonies that can occur during ampicillin breakdown. This makes it valuable for maintaining selection pressure in bacterial cultures carrying resistance genes, ensuring the stability of genetically modified organisms in laboratory settings.

System Affected	Adverse Effects
Respiratory	May cause respiratory irritation, cough, dyspnea, allergic reactions
Skin	May cause skin irritation, allergic reactions, pruritus, localized redness
Eyes	Can cause serious eye irritation
Immune system	May cause allergic reactions, including respiratory and skin sensitization

The potential for allergic reactions is particularly noteworthy, as cross-reactivity can occur among different beta-lactam antibiotics. Patients with a history of penicillin allergy should be monitored closely when receiving ticarcillin disodium salt due to the risk of cross-sensitivity.

Contraindications and Precautions

Several contraindications and precautions should be considered when using ticarcillin disodium salt, particularly in specific patient populations.

Elderly patients may be at increased risk of adverse effects due to age-related decreases in renal function. Since ticarcillin is substantially excreted by the kidneys, the risk of toxic reactions may be greater in patients with impaired renal function. Careful dose selection and monitoring of renal function are recommended in elderly patients receiving ticarcillin disodium salt.

Additionally, ticarcillin disodium salt contains significant amounts of sodium, which may be relevant for patients on sodium-restricted diets or those with conditions affected by sodium balance. At usual recommended doses, patients may receive between 1,285 and 1,927 mg/day (56 and 84 mEq) of sodium, which should be considered when prescribing to patients with conditions such as congestive heart failure or hypertension.